Cas no 62498-88-8 (23-O-acetylshengmanol-3-O-beta-D-xylopyranoside)

• Product Name: 23-O-acetylshengmanol-3-O-beta-D-xylopyranoside
• CAS No: 62498-88-8
• MF: C₃₇H₅₈O₁₀
• MW: 662.850432872772
• CID: 868157
• PubChem ID: 56962372
• Update Time: 2025-04-19

23-O-acetylshengmanol-3-O-beta-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

• 23-O-ACETYL SHENGMANOL XYLOSIDE
• 23-O-Acetylshengmanol 3-O-beta-D-xyloside
• AC1MJ456
• ACETYL-SHENGMANOL XYLOSIDE, 23-O-(P)(CALL)
• 9,19-Cyclolanostan-16-one, 23-(acetyloxy)-24,25-epoxy-15-hydroxy-3-(β-D-xylopyranosyloxy)-, (3beta,23R,24S)-
• 23-O-acetylshengmanol-3-O-beta-D-xylopyranoside
• V2P38EX6FT
• 9,19-CYCLOLANOSTAN-16-ONE, 23-(ACETYLOXY)-24,25-EPOXY-15-HYDROXY-3-(beta-D-XYLOPYRANOSYLOXY)-, (3beta,15alpha,23R,24R)-
• 9,19-Cyclolanostan-16-one, 23-(acetyloxy)-24,25-epoxy-15-hydroxy-3-(beta-D-xylopyranosyloxy)-, (3beta,23R,24S)-
• [(1R,3R)-1-[(2S)-3,3-dimethyloxiran-2-yl]-3-[(1S,3R,6S,8R,11R,12S,13R,15R,16R)-13-hydroxy-7,7,12,16-tetramethyl-14-oxo-6-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]butyl] acetate
• HY-N7581
• UNII-V2P38EX6FT
• 23-Acetylshengmanol 3-O-
• 23-O-ACETYLSHENGMANOL-3-O-D-XYLOSIDE
• 3-O-Acetylshengmanol 3-o-beta-D-xyloside
• 9,19-CYCLOLANOSTAN-16-ONE, 23-(ACETYLOXY)-24,25-EPOXY-15-HYDROXY-3-(.BETA.-D-XYLOPYRANOSYLOXY)-, (3.BETA.,15.ALPHA.,23R,24R)-
• CHEMBL3391956
• 23-O-ACETYLSHENGMANOL-3-O-.BETA.-D-XYLOPYRANOSIDE (CONSTITUENT OF BLACK COHOSH) [DSC]
• CS-0134181
• Q27138582
• CHEBI:70244
• 23-O-ACETYLSHENGMANOL-3-O-beta-D-XYLOPYRANOSIDE (CONSTITUENT OF BLACK COHOSH)
• ACETYL-SHENGMANOL XYLOSIDE,23-O-
• A-D-xylopyranoside
• 23-O-ACETYLSHENGMANOL-3-O-.BETA.-D-XYLOPYRANOSIDE
• 62498-88-8
• Acetylshengmanol xyloside

• Inchi： 1S/C37H58O10/c1-18(15-21(45-19(2)38)30-33(5,6)47-30)25-27(41)29(43)35(8)23-10-9-22-32(3,4)24(46-31-28(42)26(40)20(39)16-44-31)11-12-36(22)17-37(23,36)14-13-34(25,35)7/h18,20-26,28-31,39-40,42-43H,9-17H2,1-8H3/t18-,20-,21-,22+,23+,24+,25+,26+,28-,29+,30+,31+,34-,35-,36-,37+/m1/s1
• InChI Key： IHEJMZHKJYHVFF-JUKRZFGDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)[C@H](C([C@H]([C@H](C)C[C@H]([C@H]5C(C)(C)O5)OC(C)=O)[C@@]4(C)CC[C@@]21C3)=O)O

Computed Properties

• Exact Mass: 662.40300
• Monoisotopic Mass: 662.40299804 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 8
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 155
• Molecular Weight: 662.8

Experimental Properties

• Color/Form: Powder
• PSA: 155.28000
• LogP: 3.53480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives